Cas no 2228091-80-1 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228091-80-1
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5902284
• PubChem ID: 165672994
• Update Time: 2025-06-07

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• 2228091-80-1
• EN300-1959474

• Inchi： 1S/C12H15F2NO2/c1-12(15,11(13)14)6-8-7-16-9-4-2-3-5-10(9)17-8/h2-5,8,11H,6-7,15H2,1H3
• InChI Key： BHWXKKVSMIIIGF-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1COC2C=CC=CC=2O1)N)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No: 2228091-80-1)

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine, identified by the CAS number 2228091-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by a fused benzodioxin ring system, which is known for its structural versatility and biological activity. The presence of fluorine and methyl substituents in its structure enhances its pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The benzodioxin moiety in this compound is particularly noteworthy due to its role in various pharmacological applications. Benzodioxins, also known as dibenzo[b,e][1,4]oxazepines, have been extensively studied for their potential in treating neurological disorders, infectious diseases, and inflammatory conditions. The specific substitution pattern in 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine is designed to optimize interactions with biological targets, thereby enhancing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and metabolic stability of this compound with high accuracy. The fluorine atoms at the 1-position of the isopropyl group contribute to the compound's lipophilicity and metabolic resistance, which are critical factors in drug design. Additionally, the methyl group at the 2-position of the isopropyl chain influences the compound's conformational flexibility, potentially improving its bioavailability.

In vitro studies have demonstrated that 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine exhibits promising pharmacological activity across multiple disease models. Research indicates that this compound may interact with specific enzymes and receptors involved in pain modulation, neuroprotection, and anti-inflammatory responses. The benzodioxin scaffold is particularly effective in modulating neurotransmitter systems such as serotonin and dopamine, which are implicated in mood disorders and cognitive function.

The introduction of fluorine into the molecular structure has been shown to enhance binding interactions with biological targets due to the unique electronic properties of fluorine atoms. This modification can lead to increased potency and selectivity compared to non-fluorinated analogs. Furthermore, the dihydro ring system contributes to the compound's stability against metabolic degradation, allowing for prolonged biological activity.

Current research is focused on exploring the potential applications of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may inhibit the aggregation of amyloid-beta plaques and tau protein tangles associated with these conditions. Additionally, its anti-inflammatory properties make it a candidate for treating neuroinflammatory diseases like multiple sclerosis.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to optimize the synthetic pathway. These methods not only improve efficiency but also minimize byproduct formation, making the process more sustainable.

Evaluation of the compound's pharmacokinetic profile is crucial for determining its clinical feasibility. Studies have shown that 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoro-2-methylpropan-2-amine exhibits favorable oral bioavailability and moderate tissue distribution. The presence of fluorine substituents enhances its metabolic stability while maintaining adequate solubility for effective delivery.

The potential therapeutic applications of this compound extend beyond neurological disorders. Research is ongoing to investigate its efficacy in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects observed in preclinical models suggest that it may modulate cytokine production and immune cell function.

Future directions in research include exploring derivative compounds based on 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)-isopropylamine, which could offer improved pharmacological profiles or target different disease mechanisms. High-throughput screening (HTS) techniques will be instrumental in identifying novel analogs with enhanced potency and reduced side effects.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians. The study of compounds like 3-(2，3-Dihydro - 14 - Benzodioxine - 22 yl) - 11，11 - Difluoro - 22 - Methylprop - 22 - Aminobutane (CAS No: 222809180 - 11) exemplifies how structural modifications can lead to significant improvements in drug candidates.

In conclusion，3-(23-Dihydro - 14-Benzodioxine - 22 yl) - 11，11-Difluoro - 22-Methylprop - 22-Aminobutane (CAS No: 222809180 - 11) represents a promising therapeutic agent with diverse applications across multiple disease areas。 Its unique structural features、favorable pharmacokinetic properties，and potential biological activities make it an attractive candidate for further clinical development。 As research continues，this compound may contribute significantly to advancements in medicinal chemistry and patient care。